trans-4-(4-Fluorobenzoyl)cyclohexane-1-carboxylic acid

• IUPAC Name: 4-(4-fluorobenzoyl)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C14H15FO3/c15-12-7-5-10(6-8-12)13(16)9-1-3-11(4-2-9)14(17)18/h5-9,11H,1-4H2,(H,17,18)
• InChI Key: UNBXJGIVEWFNMT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(=O)C2=CC=C(C=C2)F)C(=O)O
• Molecular Formula: C14H15FO3
• DSSTOX Substance ID: DTXSID901223496, DTXSID901234895
• Molecular Weight: 250.26 g/mol
• CAS RN: 736136-19-9, 735270-16-3

Description

“trans-4-(4-Fluorobenzoyl)cyclohexane-1-carboxylic acid” is a chiral compound. It has a molecular weight of 250.27. The compound is not chirally pure and contains a mixture of enantiomers. It is a white solid in its physical form.

Molecular Structure Analysis

The IUPAC name for this compound is 4-(4-fluorobenzoyl)cyclohexanecarboxylic acid. The InChI code for this compound is 1S/C14H15FO3/c15-12-7-5-10(6-8-12)13(16)9-1-3-11(4-2-9)14(17)18/h5-9,11H,1-4H2,(H,17,18)/t9-,11-. The InChI key is UNBXJGIVEWFNMT-HOMQSWHASA-N.

Physical And Chemical Properties Analysis

The compound is a white solid. It has a molecular weight of 250.27. The IUPAC name for this compound is 4-(4-fluorobenzoyl)cyclohexanecarboxylic acid. The InChI code for this compound is 1S/C14H15FO3/c15-12-7-5-10(6-8-12)13(16)9-1-3-11(4-2-9)14(17)18/h5-9,11H,1-4H2,(H,17,18)/t9-,11-. The InChI key is UNBXJGIVEWFNMT-HOMQSWHASA-N.

Scientific Research Applications

Synthesis and Liquid Crystal Properties

Research conducted by Gray, Hogg, and Lacey (1981) explored the synthesis of compounds including trans-4-(4-Fluorobenzoyl)cyclohexane-1-carboxylic acid. They found that these compounds demonstrated interesting nematic and smectic thermal stabilities, which are significant in the study of liquid crystals. This research provides foundational knowledge in the field of materials science, particularly in the development and understanding of liquid crystals (Gray, Hogg, & Lacey, 1981).

Pyrethroid Metabolites Determination

In a study on pyrethroid metabolites, Kühn et al. (1996) identified 4-fluoro-3-phenoxybenzoic acid, a derivative of this compound, as a urinary marker for cyfluthrin exposure. This discovery is crucial for environmental and occupational health, as it provides a method for assessing exposure to certain pesticides (Kühn, Leng, Bucholski, Dunemann, & Idel, 1996).

Degradation Products Analysis

Research by Szulc and Stolarz (1998) on the degradation products of 4-(trans-4-pentylcyclohexyl)fluorobenzene, which is structurally related to this compound, provided insights into the oxidation processes of cyclohexane rings. This study contributes to understanding the chemical stability and degradation pathways of related compounds (Szulc & Stolarz, 1998).

Thermal and Rheological Properties in Polyamides

A study by Zhang et al. (2016) on semi-aromatic polyamides, using monomers containing a cyclohexane unit, revealed that the inclusion of a trans-cyclohexane unit significantly improved the thermal and mechanical properties of these materials. This research is significant for the development of advanced materials with enhanced performance (Zhang, Guangming, Haohao, Li, Wang, & Yang, 2016).